Cas no 1507651-94-6 (4-ethyl-3-methylhexanoic acid)

• Product Name: 4-ethyl-3-methylhexanoic acid
• CAS No: 1507651-94-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6057702
• PubChem ID: 56617480
• Update Time: 2025-07-18

4-ethyl-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-methylhexanoic acid
• EN300-1850342
• AKOS019577745
• 1507651-94-6
• SCHEMBL11922836

• Inchi： 1S/C9H18O2/c1-4-8(5-2)7(3)6-9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
• InChI Key： XIBNIZRWOUVVMN-UHFFFAOYSA-N
• SMILES： OC(CC(C)C(CC)CC)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-ethyl-3-methylhexanoic acid

Comprehensive Guide to 4-ethyl-3-methylhexanoic acid (CAS No. 1507651-94-6): Properties, Applications, and Industry Insights

4-ethyl-3-methylhexanoic acid (CAS No. 1507651-94-6) is a branched-chain fatty acid with significant relevance in industrial and research applications. This compound, characterized by its unique molecular structure, has garnered attention for its versatile properties, including its role as an intermediate in organic synthesis and its potential in fragrance formulations. In this article, we delve into the chemical attributes, synthesis methods, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

The molecular formula of 4-ethyl-3-methylhexanoic acid is C₉H₁₈O₂, featuring a carboxyl group attached to a branched alkyl chain. Its CAS number 1507651-94-6 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. The compound's boiling point, solubility, and stability under varying conditions make it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent trends highlight growing interest in sustainable synthesis methods for branched-chain acids like 4-ethyl-3-methylhexanoic acid. Researchers are exploring enzymatic catalysis and green chemistry approaches to reduce environmental impact. Additionally, its potential as a flavor and fragrance ingredient aligns with consumer demand for natural-derived additives, a topic frequently searched in AI-driven formulation tools and patent databases.

Frequently asked questions about CAS 1507651-94-6 include its storage conditions, compatibility with other reagents, and scalability in production. Industry forums and SEO-optimized search queries often focus on its supply chain availability and regulatory status in regions like the EU and North America. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-value applications.

In the pharmaceutical sector, 4-ethyl-3-methylhexanoic acid is investigated as a building block for active pharmaceutical ingredients (APIs). Its structural flexibility allows modifications to enhance bioavailability or target specificity. Meanwhile, agrochemical studies explore its derivatives as potential eco-friendly pesticides, resonating with global sustainable agriculture initiatives.

From a commercial perspective, manufacturers emphasize cost-effective production and batch consistency to meet industry standards. The compound's patent landscape reveals ongoing innovations, particularly in catalytic hydrogenation processes. These developments are closely monitored via chemical market intelligence platforms, reflecting its economic significance.

To conclude, 4-ethyl-3-methylhexanoic acid (CAS No. 1507651-94-6) exemplifies the intersection of chemistry and industrial innovation. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a compound of enduring relevance. For researchers and stakeholders, staying informed about its technical specifications and market dynamics is essential to leverage its full potential.